alpha,alpha,3,3-Tetramethylbicyclo(2.2.1)heptan-2-ethanol

• CAS No.: 94200-95-0
• Molecular Formula: C13H24O
• Molecular Weight: 196.33 g/mol
• IUPAC Name: 1-(3,3-dimethyl-2-bicyclo[2.2.1]heptanyl)-2-methylpropan-2-ol
• InChI: InChI=1S/C13H24O/c1-12(2,14)8-11-9-5-6-10(7-9)13(11,3)4/h9-11,14H,5-8H2,1-4H3
• InChI Key: OTZFXUASISFDME-UHFFFAOYSA-N
• Canonical SMILES: CC1(C2CCC(C2)C1CC(C)(C)O)C

Description

EINECS 303-575-9 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is recognized for its unique properties and applications in various scientific fields.

Preparation Methods

Synthetic Routes and Reaction Conditions: The preparation of EINECS 303-575-9 involves specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and stability of the compound. The synthetic routes typically involve multiple steps, including the use of catalysts and controlled reaction environments to achieve the desired chemical structure.

Industrial Production Methods: In industrial settings, the production of EINECS 303-575-9 is scaled up to meet commercial demands. This involves the use of large-scale reactors and advanced technologies to optimize yield and efficiency. The industrial production methods are designed to be cost-effective while maintaining high standards of quality and safety.

Chemical Reactions Analysis

Types of Reactions: EINECS 303-575-9 undergoes various types of chemical reactions, including oxidation, reduction, and substitution reactions. These reactions are fundamental to its applications in different scientific fields.

Common Reagents and Conditions: The reactions involving EINECS 303-575-9 typically require specific reagents and conditions. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions may require reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles under controlled temperature and pressure conditions.

Major Products Formed: The major products formed from the reactions of EINECS 303-575-9 depend on the type of reaction and the reagents used. These products are often intermediates or final compounds used in various industrial and research applications.

Scientific Research Applications

EINECS 303-575-9 has a wide range of scientific research applications. It is used in chemistry for the synthesis of complex molecules and as a reagent in various reactions. In biology, it is utilized in studies involving biochemical pathways and molecular interactions. In medicine, EINECS 303-575-9 is explored for its potential therapeutic properties and its role in drug development. Industrially, it is used in the production of materials, coatings, and other commercial products.

Mechanism of Action

The mechanism of action of EINECS 303-575-9 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biological and chemical effects, depending on the context of its use. The compound may act as an inhibitor, activator, or modulator of specific enzymes or receptors, influencing biochemical pathways and cellular processes.